Cas no 1806478-97-6 (1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one
• CAS No: 1806478-97-6
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4972908
• Update Time: 2025-10-28

1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H9BrClFO2/c1-6(14)10(12)8-3-2-7(15-5-13)4-9(8)11/h2-4,10H,5H2,1H3
• InChI Key： OUHGLXNGDJYMMS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(C)=O)Cl)OCF

Computed Properties

• Exact Mass: 293.946
• Monoisotopic Mass: 293.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one

Introduction to 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1806478-97-6)

1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1806478-97-6) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of bromine, fluorine, and chlorine atoms in its structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The molecular formula of 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one is C₁₀H₈BrClFO₂, and its molecular weight is approximately 303.52 g/mol. The compound's structure includes a brominated and fluorinated phenyl ring, along with a chlorinated propanone moiety, which collectively contribute to its unique chemical and biological properties. These structural features have been the focus of recent studies aimed at understanding the compound's reactivity and potential biological activities.

In the realm of organic synthesis, 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one has been utilized as a versatile building block for the synthesis of more complex molecules. Its reactivity has been explored in various reactions, including nucleophilic substitution, electrophilic addition, and cross-coupling reactions. These reactions have enabled the synthesis of a wide range of derivatives with diverse functional groups, which can be tailored for specific applications in medicinal chemistry.

Recent research has highlighted the potential of 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for cancer therapy.

The anti-inflammatory properties of 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one have also been investigated. Research conducted by a team at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding opens up new avenues for the development of anti-inflammatory drugs that could be used to treat conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one has shown promise in materials science applications. The unique electronic properties conferred by the bromine, fluorine, and chlorine atoms make it an attractive candidate for the development of functional materials with applications in electronics and energy storage. For example, a study published in Advanced Materials demonstrated that this compound could be used as a dopant in organic semiconductors, enhancing their electrical conductivity and performance.

The environmental impact of 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one is another area of active research. Given the increasing focus on sustainable chemistry practices, understanding the environmental fate and behavior of this compound is crucial. Studies have shown that under certain conditions, this compound can undergo biodegradation, although further research is needed to fully elucidate its environmental impact.

In conclusion, 1-(2-Bromo-4-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1806478-97-6) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure confers distinct chemical properties that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its reactivity and biological activities, paving the way for innovative applications in various fields.